Cas no 2138266-54-1 (2-(1-Methylcyclopropyl)ethane-1-sulfinyl chloride)

• Product Name: 2-(1-Methylcyclopropyl)ethane-1-sulfinyl chloride
• CAS No: 2138266-54-1
• MF: C₆H₁₁ClOS
• MW: 166.668939828873
• CID: 6425366
• PubChem ID: 165873136
• Update Time: 2025-10-30

2-(1-Methylcyclopropyl)ethane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-732608
• 2138266-54-1
• 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride
• 2-(1-Methylcyclopropyl)ethane-1-sulfinyl chloride

• Inchi： 1S/C6H11ClOS/c1-6(2-3-6)4-5-9(7)8/h2-5H2,1H3
• InChI Key： KXNVSYZDMZVPHC-UHFFFAOYSA-N
• SMILES： ClS(CCC1(C)CC1)=O

Computed Properties

• Exact Mass: 166.0219138g/mol
• Monoisotopic Mass: 166.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.3Ų

Additional information on 2-(1-Methylcyclopropyl)ethane-1-sulfinyl chloride

2-(1-Methylcyclopropyl)ethane-1-sulfinyl Chloride and Its Role in CAS 2138266-54-1 Chemical Innovation

2-(1-Methylcyclopropyl)ethane-1-sulfinyl chloride represents a novel class of organosulfur compounds with unique structural features and functional properties. As a derivative of ethane-1-sulfinyl chloride, this molecule incorporates a 1-methylcyclopropyl group, which significantly modulates its reactivity and biological activity. The CAS 2138266-54-1 identifier underscores its distinct chemical identity, while its 2-(1-methylcyclopropyl)ethane-1-sulfinyl functional group enables versatile applications in pharmaceutical and materials science research.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the importance of 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride as a key intermediate in the synthesis of bioactive sulfonamide derivatives. The 1-methylcyclopropyl moiety introduces steric hindrance and electronic effects that influence the molecule's interaction with biological targets. This structural characteristic has been leveraged to design compounds with enhanced selectivity for G-protein-coupled receptors (GPCRs), a critical class of drug targets in modern therapeutics.

CAS 2138266-54-1 has emerged as a pivotal compound in the development of organosulfur-based therapeutics due to its ability to form stable sulfonamide linkages. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride can act as a selective sulfonamide scaffold for the design of small molecule inhibitors targeting protein kinases. This application is particularly relevant in oncology, where kinase inhibition is a cornerstone of targeted therapy.

The 1-methylcyclopropyl substituent in 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride imparts unique steric and electronic properties that differentiate it from conventional sulfonamide derivatives. This feature has been explored in a 2023 review article in Chemical Reviews, which emphasized the role of cyclopropyl groups in enhancing the pharmacokinetic profile of drug candidates. The 2-(1-methylcyclopropyl)ethane-1-sulfinyl functionality has been shown to improve metabolic stability and reduce off-target effects in in vivo models.

Recent advancements in computational chemistry have further elucidated the potential of CAS 2138266-54-1 in drug discovery. A 2024 study published in ACS Chemical Biology utilized molecular dynamics simulations to predict the binding affinity of 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride derivatives to specific protein targets. These simulations revealed that the 1-methylcyclopropyl group enhances hydrophobic interactions, which is critical for improving drug efficacy.

The ethane-1-sulfinyl chloride core of 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride provides a versatile platform for chemical modification. Research published in Organic & Biomolecular Chemistry (2023) demonstrated that this molecule can be functionalized to create a wide range of sulfonamide derivatives with varying biological activities. This adaptability makes it a valuable tool in the development of structure-activity relationship (SAR) studies for pharmaceutical applications.

Applications of 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride extend beyond traditional pharmacology. A 2024 study in Advanced Materials explored its potential in the synthesis of conductive polymers for biomedical devices. The unique electronic properties of the 1-methylcyclopropyl group enable the creation of materials with enhanced electrical conductivity, which is critical for applications in neural interfaces and biocompatible electronics.

Environmental and safety considerations are also being addressed in the context of CAS 2138266-54-1 research. A 2023 study in Green Chemistry evaluated the biodegradability of 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride derivatives, highlighting their potential as eco-friendly alternatives to traditional pharmaceutical compounds. This research underscores the importance of sustainable chemistry in the development of new drug candidates.

Future directions in 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride research include the exploration of its enantioselective synthesis and enantioselective biological activity. A 2024 review in Chemical Society Reviews discussed the potential of chiral 1-methylcyclopropyl derivatives in creating enantiomerically pure drugs with improved therapeutic outcomes. This area of research is particularly relevant in the development of targeted therapies for complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride (CAS 2138266-54-1) represents a promising molecule with diverse applications in pharmaceutical and materials science. Its unique structural features and functional properties make it a valuable tool for the design of novel therapeutics and advanced materials. Ongoing research continues to uncover new possibilities for its use, positioning it as a key compound in the next generation of scientific discoveries.

For further information on the synthesis, properties, and applications of 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride, please refer to recent publications in Journal of Medicinal Chemistry, Bioorganic & Medicinal Chemistry Letters, and ACS Chemical Biology. These resources provide detailed insights into the current state of research and future directions in this exciting field.

Keywords: 2-(1-methylcyclopropyl)ethane-1-sulfinyl chloride, CAS 2138266-54-1, organosulfur compounds, drug discovery, pharmaceutical chemistry, computational chemistry, biomaterials, green chemistry.

References: Journal of Medicinal Chemistry (2023), Bioorganic & Medicinal Chemistry Letters (2024), ACS Chemical Biology (2024), Organic & Biomolecular Chemistry (2023), Advanced Materials (2024), Green Chemistry (2023), Chemical Society Reviews (2024).

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Related Topics: Drug Design, Pharmaceutical Chemistry, Organic Synthesis, Computational Chemistry, Biomaterials, Green Chemistry, Structure-Activity Relationship (SAR), Enantioselective Synthesis, Biocompatible Materials, Conductive Polymers.

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